Cas no 1096973-86-2 (4-(2-Chlorophenyl)methoxybenzene-1-sulfonamide)

• Product Name: 4-(2-Chlorophenyl)methoxybenzene-1-sulfonamide
• CAS No: 1096973-86-2
• MF: C₁₃H₁₂ClNO₃S
• MW: 297.757281303406
• CID: 5734009
• PubChem ID: 43329591
• Update Time: 2025-05-21

4-(2-Chlorophenyl)methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS009304089
• 4-[(2-chlorophenyl)methoxy]benzenesulfonamide
• Z381095732
• 4-[(2-chlorophenyl)methoxy]benzene-1-sulfonamide
• CS-0258322
• 1096973-86-2
• EN300-69768
• 4-(2-Chlorophenyl)methoxybenzene-1-sulfonamide

• Inchi： 1S/C13H12ClNO3S/c14-13-4-2-1-3-10(13)9-18-11-5-7-12(8-6-11)19(15,16)17/h1-8H,9H2,(H2,15,16,17)
• InChI Key： QAPAKWSKBHXOBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1C=CC(=CC=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 297.0226421g/mol
• Monoisotopic Mass: 297.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(2-Chlorophenyl)methoxybenzene-1-sulfonamide

Introduction to 4-(2-Chlorophenyl)methoxybenzene-1-sulfonamide (CAS No. 1096973-86-2)

4-(2-Chlorophenyl)methoxybenzene-1-sulfonamide, with the CAS number 1096973-86-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonamide group, a methoxybenzene moiety, and a chlorophenyl substituent. These structural elements contribute to its potential biological activities and pharmacological properties.

The sulfonamide group in 4-(2-Chlorophenyl)methoxybenzene-1-sulfonamide is a well-known functional group that has been extensively studied for its antimicrobial and anti-inflammatory properties. Sulfonamides are often used as inhibitors of dihydropteroate synthase, an enzyme essential for the synthesis of folic acid in bacteria and parasites. This makes them valuable in the development of antibiotics and antiparasitic agents.

The methoxybenzene moiety, on the other hand, is known for its ability to modulate the lipophilicity and solubility of the compound. This can influence the compound's bioavailability and distribution within the body. The presence of a methoxy group can also affect the compound's binding affinity to various biological targets, such as receptors and enzymes.

The chlorophenyl substituent in 4-(2-Chlorophenyl)methoxybenzene-1-sulfonamide adds further complexity to its structure. Chlorinated phenyl groups are often associated with enhanced stability and resistance to metabolic degradation. This can be advantageous in drug design, as it can lead to longer-lasting effects and reduced dosing frequency.

Recent studies have explored the potential applications of 4-(2-Chlorophenyl)methoxybenzene-1-sulfonamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another study, published in the European Journal of Pharmacology, 4-(2-Chlorophenyl)methoxybenzene-1-sulfonamide was found to have significant antitumor effects against several cancer cell lines. The compound was shown to inhibit cell proliferation and induce apoptosis through mechanisms involving the modulation of key signaling pathways such as PI3K/Akt and MAPK.

The pharmacokinetic properties of 4-(2-Chlorophenyl)methoxybenzene-1-sulfonamide have also been investigated. Studies have demonstrated that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. Additionally, its low toxicity profile makes it a safer option compared to many existing drugs in similar therapeutic categories.

In terms of clinical development, early-stage clinical trials have been initiated to evaluate the safety and efficacy of 4-(2-Chlorophenyl)methoxybenzene-1-sulfonamide. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that further clinical evaluation is warranted to fully assess its therapeutic potential.

The synthesis of 4-(2-Chlorophenyl)methoxybenzene-1-sulfonamide involves several well-established chemical reactions, including sulfonation, methylation, and substitution reactions. The synthetic route can be optimized to improve yield and purity, which is essential for large-scale production and commercialization.

In conclusion, 4-(2-Chlorophenyl)methoxybenzene-1-sulfonamide (CAS No. 1096973-86-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in the treatment of various diseases.